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Introduction

Phosphate-Buffered Saline (PBS) is an isotonic buffer solution that is fundamental to a vast
array of applications in biological research, biochemistry, and the pharmaceutical industry. Its
osmolarity and ion concentrations closely mimic those of the human body, making it non-toxic
to most cells.[1][2] The primary function of PBS is to maintain a constant pH, preventing
sudden changes that could denature proteins or harm cells.[1] Common uses include cell
washing, substance dilution, and providing a stable environment for tissue and cell
transportation.[3] This document provides a detailed protocol for preparing a standard 10X PBS
stock solution using disodium phosphate dihydrate (NazHPOa4-2H20) and its subsequent
dilution to a 1X working solution.

Reagents and Molar Masses

Accurate preparation of PBS requires precise measurement of its constituent salts. The table
below summarizes the necessary reagents and their respective molar masses for preparing 1
liter of 10X and 1X PBS solutions.
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= ¢ Chemical Molar Mass ( Quantity for 1L  Quantity for 1L
eagen
2 Formula g/mol) of 10X PBS (g) of 1XPBS (g)

Sodium Chloride NacCl 58.44[4][5][6] 80.0 8.0
Potassium

_ KCl 74.55[7][8] 2.0 0.2
Chloride
Disodium
Phosphate NazHPOa4-2H20 177.99[9][10][11] 14.4 1.44
Dihydrate
Monopotassium

KH2POa 136.09[12][13] 2.4 0.24

Phosphate

Final concentrations in 1X PBS: 137 mM NaCl, 2.7 mM KCI, 10 mM Phosphate Buffer.[1]
Experimental Protocols
1. Preparation of 1 L of 10X PBS Stock Solution (pH ~6.8)

This protocol outlines the steps to create a concentrated 10X stock solution, which can be
stored and diluted as needed.

o Prepare a Beaker: Place 800 mL of purified water (e.g., distilled or deionized) into a 1-liter
beaker or media bottle equipped with a magnetic stir bar.

» Dissolve Salts: Place the beaker on a magnetic stirrer and sequentially add the following
reagents, ensuring each salt dissolves completely before adding the next:

o 80.0 g of Sodium Chloride (NaCl)

[¢]

2.0 g of Potassium Chloride (KCI)

o

14.4 g of Disodium Phosphate Dihydrate (NazHPO4:2H20)

o

2.4 g of Monopotassium Phosphate (KH2POa4)
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e Adjust Final Volume: Once all salts are fully dissolved, transfer the solution to a 1-liter
graduated cylinder. Add purified water to bring the final volume to exactly 1 liter.

e Mix Thoroughly: Transfer the solution back to the storage bottle and mix well to ensure
homogeneity. The pH of this 10X solution will be approximately 6.8.[1][14]

o Storage: Label the bottle clearly as "10X PBS Stock Solution" and store it at room
temperature.

2. Preparation of 1 L of 1X PBS Working Solution (pH 7.4)
This protocol describes the dilution of the 10X stock to a ready-to-use 1X concentration.

Measure Stock Solution: Pour 100 mL of the 10X PBS stock solution into a 1-liter graduated
cylinder.

Dilute: Add 900 mL of purified water to the graduated cylinder to reach a final volume of 1
liter.

Mix: Transfer the diluted solution to a 1-liter beaker or flask and mix thoroughly using a
magnetic stirrer.

pH Adjustment: The pH of the 1X solution should be approximately 7.4.[1] Calibrate a pH
meter and measure the pH of the solution. If necessary, adjust the pH to 7.4 using small
amounts of 1M HCI to lower the pH or 1M NaOH to raise the pH.[15]

Final Storage: The 1X PBS solution is now ready for use. For long-term storage, proceed to
the sterilization step.

. Sterilization

To prevent microbial growth, especially for cell culture applications, the 1X PBS solution must
be sterilized.

o Autoclaving: Dispense the 1X PBS solution into autoclavable bottles. Autoclave at 121°C for
20 minutes on a liquid cycle.[2]
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 Sterile Filtration: For applications where autoclaving is not suitable, the solution can be
sterilized by passing it through a 0.22 pum filter unit.[16]

» Storage: Store the sterilized 1X PBS solution at room temperature.

Visualizations
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Caption: Workflow for the preparation of 10X and 1X PBS solutions.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b167983?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

HPO42~
(Hydrogen Phosphate)
Basic Component

H2POa~
(Dihydrogen Phosphate)
Acidic Component

H+

Click to download full resolution via product page

Caption: Chemical equilibrium of the phosphate buffer system in PBS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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